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Compound of Interest

Compound Name: Ceramide C6-d7

Cat. No.: B15553872

This guide provides crucial safety protocols and operational procedures for researchers,
scientists, and drug development professionals handling Ceramide C6-d7. Adherence to these
guidelines is essential for ensuring a safe laboratory environment and maintaining the integrity
of your research.

Physicochemical and Safety Data

The following table summarizes key quantitative data for Ceramide C6-d7, primarily when
supplied as a solution in methanol, which is a common formulation.
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Property Value
Chemical Name N-hexanoyl-D-erythro-Sphingosine-d7
C6 Ceramide-d7, Cer-d7(d18:1-d7/6:0), N-
Synonyms ) )
Caproyl-C18-Sphingosine-d7
CAS Number 2692624-22-7[1]
Formulation Typically a solution in methanol[1][2]
Storage Temperature -20°C[1]

Highly flammable liquid and vapor. Toxic if
o swallowed, in contact with skin, or if inhaled.
Hazards (for solution in methanol)
Causes damage to the central nervous system

and visual organs.[2]

Soluble in DMF (>22 mg/ml), DMSO (>20

Solubility (Ceramide
Y ) mg/ml), and Ethanol (>33 mg/ml).[1]

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against potential
exposure. The following PPE is mandatory when handling Ceramide C6-d7, particularly when
it is in a methanol solution.

o Eye Protection: Chemical safety glasses with side shields or goggles are required to protect
against splashes.[3][4]

e Hand Protection: Compatible chemical-resistant gloves, such as nitrile or neoprene, must be
worn. Inspect gloves for any tears or holes before use.[3]

» Skin and Body Protection: A laboratory coat is mandatory.[3] For tasks with a higher risk of
splashing, consider a chemical-resistant apron.

» Respiratory Protection: When handling the methanolic solution outside of a certified chemical
fume hood, or if dealing with the powdered form for extended periods, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and particulates is recommended.

[3]
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Area Setup:

o Before handling, ensure the work area, preferably a chemical fume hood, is clean and
uncluttered.[3]

o Have all necessary equipment, including spill containment materials, readily available.

« If working with the solid form, allow the container to warm to room temperature before
opening to prevent condensation.[5]

2. Handling the Solid Form (if applicable):

¢ Weighing: Perform any weighing of the solid form within a chemical fume hood or a
ventilated balance enclosure to minimize inhalation of any dust particles.[3]

» Dissolving: To prepare a solution, add the appropriate solvent with a glass syringe or pipette.
[5] Tightly cap the vial and vortex or sonicate gently until the solid is completely dissolved.[5]

3. Handling the Solution:

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the lipid, it is
recommended to aliquot the stock solution into smaller, single-use vials.[3][5]

o Transferring: Use glass or stainless steel pipettes for transferring organic solutions to avoid
contamination from plastics.[5][6]

4., Storage:
o Store Ceramide C6-d7 at -20°C in a tightly sealed glass vial with a Teflon-lined cap.[1][5][6]

» Avoid storing with strong oxidizing agents.[3]

Disposal Plan
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Proper disposal of Ceramide C6-d7 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused Ceramide C6-d7, whether in solid or solution form, as
hazardous waste.[3] The methanolic solution is considered flammable and toxic hazardous
waste.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as pipette tips, gloves, and empty containers, should also be disposed of as hazardous
chemical waste.

e Institutional Guidelines: Always consult your institution's environmental health and safety
(EHS) office for specific disposal guidelines and procedures.[3]

Experimental Workflow: Safe Handling of Ceramide
C6-d7
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Safe Handling Workflow for Ceramide C6-d7

Preparation
- Assemble PPE
- Prepare fume hood
- Gather materials

'

Handling
- Weigh solid in hood
- Dissolve/aliquot solution
- Use glass/Teflon tools

s ;

—_———_————
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- Teflon-lined cap - Clean & decontaminate

Disposal

- Collect all waste
- Label as hazardous
- Follow EHS guidelines

Click to download full resolution via product page
Caption: Workflow for the safe handling of Ceramide C6-d7.
Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

o Small Spill (Solid): Carefully sweep up the material, avoiding dust generation, and place it in
a sealed container for disposal.[3]

o Small Spill (Liquid): Absorb the spill with an inert material such as vermiculite or sand.[3]
Place the absorbent material into a sealed container for disposal. Clean the spill area with an
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appropriate solvent.[3]

o Large Spill: Evacuate the area and contact your institution's EHS office immediately. If the
spill involves the flammable methanolic solution, eliminate all sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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